Cas no 2229116-73-6 (4-chloro-2-(1-ethynylcyclopropyl)thiophene)

4-Chloro-2-(1-ethynylcyclopropyl)thiophene is a specialized heterocyclic compound featuring a thiophene core substituted with a chloro group at the 4-position and a 1-ethynylcyclopropyl moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex frameworks in pharmaceuticals and agrochemicals. The ethynylcyclopropyl group offers steric and electronic modulation, enabling selective functionalization, while the chloro substituent enhances further derivatization potential. Its rigid cyclopropyl ring contributes to stability and controlled reactivity, suitable for cross-coupling reactions or cycloadditions. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its distinct steric and electronic properties.
4-chloro-2-(1-ethynylcyclopropyl)thiophene structure
2229116-73-6 structure
Product Name:4-chloro-2-(1-ethynylcyclopropyl)thiophene
CAS No:2229116-73-6
MF:C9H7ClS
MW:182.669880151749
CID:6529521
PubChem ID:165715630
Update Time:2025-06-11

4-chloro-2-(1-ethynylcyclopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(1-ethynylcyclopropyl)thiophene
    • EN300-1993094
    • 2229116-73-6
    • Inchi: 1S/C9H7ClS/c1-2-9(3-4-9)8-5-7(10)6-11-8/h1,5-6H,3-4H2
    • InChI Key: SFPFQPRQKQUETF-UHFFFAOYSA-N
    • SMILES: ClC1=CSC(=C1)C1(C#C)CC1

Computed Properties

  • Exact Mass: 181.9956991g/mol
  • Monoisotopic Mass: 181.9956991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.2Ų

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Additional information on 4-chloro-2-(1-ethynylcyclopropyl)thiophene

Research Briefing on 4-chloro-2-(1-ethynylcyclopropyl)thiophene (CAS: 2229116-73-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-chloro-2-(1-ethynylcyclopropyl)thiophene (CAS: 2229116-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 4-chloro-2-(1-ethynylcyclopropyl)thiophene as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, combining a thiophene ring with an ethynylcyclopropyl group, offers opportunities for further functionalization, making it valuable for medicinal chemistry. Researchers have explored its use in developing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One notable application is in the development of kinase inhibitors. A 2023 study demonstrated that derivatives of 4-chloro-2-(1-ethynylcyclopropyl)thiophene exhibit potent inhibitory activity against JAK2 and EGFR kinases, which are critical targets in cancer therapy. The compound's ability to modulate these pathways suggests its potential as a scaffold for next-generation anticancer agents.

In addition to its pharmacological potential, the compound has been investigated for its physicochemical properties. Computational studies have revealed favorable drug-like characteristics, including moderate lipophilicity and metabolic stability, which are essential for oral bioavailability. These properties position it as a promising candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced screening techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-chloro-2-(1-ethynylcyclopropyl)thiophene (CAS: 2229116-73-6) represents a compelling area of research with significant implications for drug discovery. Its multifaceted applications underscore the importance of continued exploration to unlock its full therapeutic potential.

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